molecular formula C16H12FN3O4S B11814137 5-((4'-Fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole

5-((4'-Fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole

Cat. No.: B11814137
M. Wt: 361.3 g/mol
InChI Key: OWUMWJWEXHWAMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-((4'-Fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole is a nitroimidazole derivative featuring a sulfonyl-linked 4'-fluoro-biphenyl substituent at position 5, a methyl group at position 1, and a nitro group at position 4 of the imidazole ring. The fluorine atom on the biphenyl may improve metabolic stability and binding affinity in therapeutic contexts .

Properties

Molecular Formula

C16H12FN3O4S

Molecular Weight

361.3 g/mol

IUPAC Name

5-[4-(4-fluorophenyl)phenyl]sulfonyl-1-methyl-4-nitroimidazole

InChI

InChI=1S/C16H12FN3O4S/c1-19-10-18-15(20(21)22)16(19)25(23,24)14-8-4-12(5-9-14)11-2-6-13(17)7-3-11/h2-10H,1H3

InChI Key

OWUMWJWEXHWAMJ-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC(=C1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)F)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-((4’-Fluoro-[1,1’-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole typically involves multiple steps, including electrophilic aromatic substitution, nitration, and sulfonation reactions. The process begins with the preparation of 4’-fluoro-[1,1’-biphenyl]-4-sulfonyl chloride, which is then reacted with 1-methyl-4-nitroimidazole under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors and other advanced technologies can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

5-((4’-Fluoro-[1,1’-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or metal hydrides for reduction, and oxidizing agents like potassium permanganate for oxidation. Catalysts such as Lewis acids (e.g., AlCl3) are often used to facilitate electrophilic aromatic substitution .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can introduce various functional groups onto the biphenyl ring .

Scientific Research Applications

5-((4’-Fluoro-[1,1’-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole has several scientific research applications:

Mechanism of Action

The mechanism of action of 5-((4’-Fluoro-[1,1’-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of certain enzymes or receptors. The presence of the nitro and sulfonyl groups can influence its reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Substituent Variations on the Imidazole Core

  • 4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole () :
    This compound replaces the biphenyl-sulfonyl group with a chloromethylphenyl substituent. The absence of the biphenyl system reduces steric bulk, while the chlorine atom introduces moderate electronegativity. The molecular weight (C₁₂H₁₁ClN₃O₂: 280.7 g/mol) is significantly lower than the target compound (estimated C₂₂H₁₆FN₃O₄S: 437.4 g/mol), highlighting the impact of the biphenyl-sulfonyl group on size and lipophilicity .

  • 5-(4-Fluorophenylselanyl)-4-nitro-1-phenethyl-1H-imidazole (): Replacing the sulfonyl group with a selanyl (Se) moiety alters electronic properties. This structural variation could influence redox behavior in biological systems .

Biphenyl-Modified Imidazoles

  • 2-{4-[2-(2-Fluoro-5-trifluoromethyl-phenylamino)-1-methyl-1H-benzoimidazol-5-yloxy]-pyridin-2-yl}-5-trifluoromethyl-1H-imidazole-4-carboxylic acid ethyl ester (): This compound incorporates a trifluoromethylpyridinyl-benzimidazole scaffold. While it shares the fluorine-substituted biphenyl motif, the additional trifluoromethyl groups and ethyl ester functionality increase hydrophobicity and metabolic resistance. The molecular weight (C₂₉H₂₀F₄N₆O₃: 609.5 g/mol) exceeds the target compound, reflecting the complexity of polyhalogenated systems .
  • 4-(3-Fluoro-4-methoxyphenyl)-1-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-imidazole () :
    This derivative features multiple methoxy and fluorine substituents on aromatic rings. Methoxy groups enhance electron-donating effects, contrasting with the electron-withdrawing sulfonyl group in the target compound. Such differences could modulate interactions with enzymes or receptors .

Physicochemical and Electronic Properties

Compound Key Substituents Molecular Weight (g/mol) Electron Effects
Target Compound Biphenyl-sulfonyl, F, NO₂, CH₃ ~437.4 Strong electron-withdrawing (SO₂, NO₂)
4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole (4) Chloromethylphenyl, NO₂, CH₃ 280.7 Moderate electronegativity (Cl)
5-(4-Fluorophenylselanyl)-4-nitro-1H-imidazole (7) Phenylselanyl, F, NO₂ ~327.2 Weak electron-withdrawing (Se)

Key Research Findings

  • Fluorine Impact : The 4'-fluoro-biphenyl substituent improves metabolic stability and may enhance binding affinity through hydrophobic and halogen-bonding interactions .
  • Synthetic Challenges : Introducing the biphenyl-sulfonyl group requires precise coupling conditions, as excessive steric hindrance can reduce yields ().

Biological Activity

5-((4'-Fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)-1-methyl-4-nitro-1H-imidazole is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various pathogens, and cytotoxic effects.

The compound has the following chemical characteristics:

  • Molecular Formula : C14H12F N3 O3 S
  • Molecular Weight : 307.32 g/mol
  • CAS Number : [insert CAS number if available]

Research indicates that the biological activity of this compound may be attributed to its ability to interact with specific biological targets, including enzymes and receptors involved in disease processes. The sulfonamide group is known for its role in inhibiting bacterial growth by interfering with folic acid synthesis. The nitro group is often associated with antimicrobial activity, particularly against protozoan parasites and certain bacteria.

Antimicrobial Activity

Studies have demonstrated that derivatives of nitroimidazole compounds exhibit significant antimicrobial properties. For example, 5-nitroimidazole derivatives have shown efficacy against neglected tropical diseases caused by protozoan pathogens. In vitro studies indicated that these compounds can inhibit the growth of various strains of Plasmodium falciparum, with IC50 values ranging from <0.654 to 6.31 nM against resistant strains .

Cytotoxicity

Cytotoxicity studies are crucial for evaluating the safety profile of new compounds. Research has shown that certain nitroimidazoles can induce oxidative stress in cancer cells, leading to apoptosis. For instance, fexinidazole derivatives demonstrated an IC50 value of 5.8 µM in infected macrophages, indicating their potential as therapeutic agents against cancer .

Case Study 1: Efficacy Against Protozoan Infections

A systematic review highlighted the effectiveness of 5-nitroimidazole derivatives in treating infections caused by Leishmania donovani. In murine models, administration of these compounds resulted in up to 98.4% suppression of infection at a dosage of 200 mg/kg . This suggests a promising avenue for developing treatments for leishmaniasis.

Case Study 2: Antibacterial Properties

In vitro studies comparing the antibacterial activity of complexes formed with sulfonamide ligands showed significant effectiveness against both Gram-positive and Gram-negative bacteria. The complexes exhibited lower toxicity than standard treatments like amoxicillin, supporting their potential use in clinical settings .

Data Table: Summary of Biological Activities

Activity TypeTarget Pathogen/Cell TypeIC50 (µM)Reference
AntimalarialPlasmodium falciparum<6.31
CytotoxicityHeLa Cells5.8
AntibacterialVarious BacteriaVaries

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.